Cas no 1806338-30-6 (3-Hydroxy-2-methylpyridine-6-acetonitrile)

• Product Name: 3-Hydroxy-2-methylpyridine-6-acetonitrile
• CAS No: 1806338-30-6
• MF: C₈H₈N₂O
• MW: 148.16192150116
• CID: 4802251
• Update Time: 2025-06-15

3-Hydroxy-2-methylpyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2-methylpyridine-6-acetonitrile

• Inchi： 1S/C8H8N2O/c1-6-8(11)3-2-7(10-6)4-5-9/h2-3,11H,4H2,1H3
• InChI Key： MJNCFXHYBDQGOJ-UHFFFAOYSA-N
• SMILES： OC1C=CC(CC#N)=NC=1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• XLogP3: 0.6
• Topological Polar Surface Area: 56.9

Additional information on 3-Hydroxy-2-methylpyridine-6-acetonitrile

Introduction to 3-Hydroxy-2-methylpyridine-6-acetonitrile (CAS No. 1806338-30-6)

3-Hydroxy-2-methylpyridine-6-acetonitrile, identified by its Chemical Abstracts Service (CAS) number 1806338-30-6, is a significant compound in the realm of pharmaceutical and chemical research. This heterocyclic organic molecule features a pyridine core with functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of both hydroxyl and nitrile groups imparts unique reactivity, enabling its use in diverse synthetic pathways. As research in medicinal chemistry continues to evolve, compounds like 3-Hydroxy-2-methylpyridine-6-acetonitrile are gaining attention for their potential applications in drug discovery and development.

The structural configuration of 3-Hydroxy-2-methylpyridine-6-acetonitrile (CAS No. 1806338-30-6) consists of a six-membered aromatic ring containing nitrogen, with a hydroxyl group at the 3-position and a methyl group at the 2-position. The 6-position is substituted with a nitrile group, which is a key feature influencing its chemical behavior. This arrangement makes it a versatile building block for constructing more complex molecules, particularly in the synthesis of pharmaceuticals targeting neurological and cardiovascular diseases.

In recent years, there has been growing interest in pyridine derivatives due to their broad spectrum of biological activities. The hydroxyl and nitrile functionalities in 3-Hydroxy-2-methylpyridine-6-acetonitrile (CAS No. 1806338-30-6) allow for further derivatization through various chemical reactions, such as nucleophilic addition, condensation, and oxidation-reduction processes. These reactions are crucial for modifying the compound's properties to suit specific pharmacological requirements.

One of the most compelling aspects of 3-Hydroxy-2-methylpyridine-6-acetonitrile is its role as a precursor in the synthesis of potential therapeutic agents. For instance, researchers have explored its use in developing novel antiviral and anticancer compounds. The pyridine scaffold is a common motif in many drugs, including those used to treat infections and cancer, making this compound a promising candidate for further investigation.

Recent studies have highlighted the importance of functionalized pyridines in medicinal chemistry. A notable example involves the use of 3-Hydroxy-2-methylpyridine-6-acetonitrile (CAS No. 1806338-30-6) in the synthesis of small molecule inhibitors targeting enzymes involved in disease pathways. By leveraging its reactive sites, chemists have been able to design molecules that exhibit high selectivity and potency. These findings underscore the compound's significance as a synthetic intermediate.

The pharmaceutical industry has also shown interest in 3-Hydroxy-2-methylpyridine-6-acetonitrile due to its potential as a starting material for drug candidates. Its structural features allow for modifications that can enhance drug-like properties such as solubility, bioavailability, and metabolic stability. Such attributes are critical for ensuring that developed drugs are effective and safe for clinical use.

Moreover, advancements in computational chemistry have facilitated the design of novel derivatives of 3-Hydroxy-2-methylpyridine-6-acetonitrile (CAS No. 1806338-30-6) using virtual screening techniques. These methods enable researchers to predict the biological activity of modified compounds before conducting costly wet lab experiments. This approach has accelerated the drug discovery process significantly.

In conclusion, 3-Hydroxy-2-methylpyridine-6-acetonitrile, with its CAS number 1806338-30-6, represents a valuable asset in synthetic chemistry and pharmaceutical research. Its unique structural features and reactivity make it an excellent candidate for developing new therapeutic agents. As scientific understanding progresses, it is likely that this compound will continue to play a pivotal role in innovation within the life sciences sector.